![molecular formula C22H16FN3O2 B2735573 4-fluoro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide CAS No. 898428-48-3](/img/structure/B2735573.png)
4-fluoro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-fluoro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide, also known as TAK-901, is a small molecule inhibitor that has gained significant attention in the field of cancer research due to its potential to inhibit the growth of cancer cells. In
Scientific Research Applications
Synthesis of Related Compounds
The development of efficient synthesis methods for compounds with similar structural features is crucial for expanding the library of molecules available for biological testing and drug development. For example, the practical synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate in the manufacture of various pharmaceuticals, showcases the ongoing efforts to improve synthetic routes for fluoro-containing compounds. Such methodologies could be relevant for synthesizing 4-fluoro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide and analogs thereof (Qiu et al., 2009).
Antimicrobial and Antiviral Applications
Benzoxaborole compounds have been highlighted for their wide-ranging therapeutic applications, including antibacterial, antifungal, anti-protozoal, and antiviral activities. The unique mechanism of action, attributed to the boron atom's electron-deficient nature, positions benzoxaboroles as promising candidates for developing new anti-infective agents. This suggests that compounds like this compound, if possessing similar structural motifs, could be explored for antimicrobial or antiviral applications (Nocentini et al., 2018).
Drug Design and Pharmacological Properties
The design of competitive, small-molecule inhibitors of coagulation factor Xa illustrates the approach taken to create highly selective and potent therapeutic agents. Research in this area involves identifying and optimizing molecular frameworks that can effectively interact with specific biological targets, a process that is likely applicable to the design and evaluation of this compound for potential pharmacological uses (Pauls et al., 2001).
properties
IUPAC Name |
4-fluoro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16FN3O2/c1-14-24-20-8-3-2-7-19(20)22(28)26(14)18-6-4-5-17(13-18)25-21(27)15-9-11-16(23)12-10-15/h2-13H,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDWKGPDBKVWCNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC(=C3)NC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.